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Compound of Interest

Compound Name: Lead tetraacetate

Cat. No.: B146063 Get Quote

Lead tetraacetate, with the chemical formula Pb(CH₃COO)₄, is a significant organolead

compound utilized as a potent oxidizing agent in organic synthesis.[1] Often abbreviated as

Pb(OAc)₄, it is a colorless solid soluble in nonpolar organic solvents, which indicates it is not a

salt.[1] The compound is sensitive to moisture and is typically stored in the presence of

additional acetic acid to prevent degradation.[1]

Chemical Identifiers
A comprehensive list of identifiers for lead tetraacetate is provided below to aid researchers in

its accurate identification and sourcing.
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Identifier Type Value

CAS Number 546-67-8[1][2][3][4][5][6][7]

Deprecated CAS Number 612524-90-0[8]

PubChem CID 11025

European Community (EC) Number 208-908-0[5][7]

UNII CFN24B03DB

UN Number 2291[8]

ChEBI ID CHEBI:77245[8][9]

MDL Number MFCD00008693[5][7]

Beilstein Registry Number 3595640[5][7]

Molecular and Structural Information
The molecular and structural details of lead tetraacetate are crucial for understanding its

reactivity and behavior in chemical transformations.

Property Value

Molecular Formula C₈H₁₂O₈Pb[2][3][4]

Molecular Weight 443.38 g/mol [5][7]

IUPAC Name Lead(IV) acetate[1]

Systematic IUPAC Name Tetrakis(acetyloxy)plumbane[1]

SMILES
CC(=O)O--INVALID-LINK--

(OC(C)=O)OC(C)=O[5][7]

InChI
1S/4C2H4O2.Pb/c41-2(3)4;/h41H3,

(H,3,4);/q;;;;+4/p-4[5][7]

InChIKey
JEHCHYAKAXDFKV-UHFFFAOYSA-J[2][3][4]

[5][7]
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Synonyms
Lead tetraacetate is also known by several other names in the scientific literature and

chemical catalogs.

Plumbic acetate[1][8][2][3]

Lead(IV) acetate[1][8][2][3]

Lead tetracetate[8]

Acetic acid, lead(4+) salt[8][2][3]

Experimental Protocols and Logical Relationships
Due to the direct query for identifiers and the nature of the available search results, detailed

experimental protocols and signaling pathways are not applicable. The primary function of lead
tetraacetate is as a reagent in chemical reactions. A logical workflow for its use would involve

reaction setup, execution, workup, and product purification.

Below is a generalized workflow for a typical oxidation reaction using lead tetraacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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